![molecular formula C12H8Cl2N2O5S B4961284 N-(3,5-dichloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide](/img/structure/B4961284.png)
N-(3,5-dichloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide
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Overview
Description
N-(3,5-dichloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide, also known as DNBS, is a small molecule compound that is widely used in scientific research. It is a potent hapten that is commonly used to induce T-cell-mediated immune responses in animals. DNBS is also used as a tool to study the mechanisms of inflammation, autoimmunity, and allergy.
Mechanism of Action
N-(3,5-dichloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide is a potent hapten that can bind to proteins and other macromolecules in the body. When this compound is introduced into an animal, it can bind to proteins in the skin or gut, leading to the formation of this compound-protein complexes. These complexes are recognized by T cells, which then mount an immune response against the complex.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on the immune response that it induces. When this compound is introduced into an animal, it can lead to the production of pro-inflammatory cytokines, such as TNF-α and IL-6. It can also lead to the activation of T cells, which can migrate to the site of this compound exposure and induce inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3,5-dichloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide in lab experiments is its ability to induce a strong T-cell-mediated immune response. This makes it a useful tool for studying the mechanisms of inflammation, autoimmunity, and allergy. However, one limitation of using this compound is that it can be toxic at high doses, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving N-(3,5-dichloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide. One area of research is to further elucidate the mechanisms by which this compound induces a T-cell-mediated immune response. Another area of research is to develop new animal models using this compound to study the pathogenesis of various inflammatory diseases. Additionally, there is potential for this compound to be used in the development of new therapies for inflammatory diseases.
Synthesis Methods
N-(3,5-dichloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide can be synthesized through a series of chemical reactions. The starting material is 3,5-dichloro-4-hydroxyaniline, which is reacted with nitric acid and sulfuric acid to form 3,5-dichloro-4-nitrophenol. This compound is then reacted with sulfanilic acid and sodium nitrite to form this compound.
Scientific Research Applications
N-(3,5-dichloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide is commonly used in scientific research to induce T-cell-mediated immune responses in animals. It is used as a tool to study the mechanisms of inflammation, autoimmunity, and allergy. This compound has been used in various animal models to study the pathogenesis of inflammatory bowel disease, asthma, and contact hypersensitivity.
properties
IUPAC Name |
N-(3,5-dichloro-4-hydroxyphenyl)-3-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2N2O5S/c13-10-4-7(5-11(14)12(10)17)15-22(20,21)9-3-1-2-8(6-9)16(18)19/h1-6,15,17H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHEQIHIAKPKIIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)NC2=CC(=C(C(=C2)Cl)O)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl2N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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